![molecular formula C11H15NO3S B7540882 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid](/img/structure/B7540882.png)
3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid
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Overview
Description
3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid, also known as EMPA, is a chemical compound that has been widely studied for its potential therapeutic applications. EMPA belongs to the class of compounds known as thiazolidinediones, which are known to have insulin-sensitizing properties. In
Scientific Research Applications
3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has been extensively studied for its potential therapeutic applications in the treatment of diabetes, obesity, and other metabolic disorders. This compound has been shown to improve insulin sensitivity, reduce blood glucose levels, and promote weight loss in animal models. Clinical trials in humans have also demonstrated the efficacy of this compound in improving glycemic control and reducing the risk of cardiovascular events in patients with type 2 diabetes.
Mechanism of Action
The mechanism of action of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism. Activation of PPARγ by this compound leads to increased insulin sensitivity, decreased hepatic glucose production, and increased glucose uptake in peripheral tissues.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models and humans. These include improved insulin sensitivity, reduced blood glucose levels, increased glucose uptake in peripheral tissues, decreased hepatic glucose production, and reduced body weight. This compound has also been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to its therapeutic benefits.
Advantages and Limitations for Lab Experiments
3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied in animal models and humans. However, there are also some limitations to using this compound in lab experiments. For example, this compound has a relatively short half-life in vivo, which may limit its efficacy in certain applications. Additionally, this compound has been shown to have some off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid. One area of interest is the development of more potent and selective PPARγ agonists, which may have improved therapeutic efficacy and fewer off-target effects. Another area of interest is the investigation of the potential therapeutic applications of this compound in other metabolic disorders, such as non-alcoholic fatty liver disease and metabolic syndrome. Finally, there is also interest in exploring the potential use of this compound in combination with other drugs or therapies, in order to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 3-[(5-Ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid involves the reaction of 5-ethyl-4-methylthiophene-2-carboxylic acid with ethyl chloroformate, followed by the reaction of the resulting intermediate with 3-aminopropanoic acid. The final product is obtained after purification by column chromatography.
properties
IUPAC Name |
3-[(5-ethyl-4-methylthiophene-2-carbonyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3S/c1-3-8-7(2)6-9(16-8)11(15)12-5-4-10(13)14/h6H,3-5H2,1-2H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIJTVCMPJFEQAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(S1)C(=O)NCCC(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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